4-(Bromomethyl)-6,7-dimethoxyquinazoline

• Molecular Formula: C11H11BrN2O2
• Molecular Weight: 283.12 g/mol
• IUPAC Name: 4-(bromomethyl)-6,7-dimethoxyquinazoline
• InChI: InChI=1S/C11H11BrN2O2/c1-15-10-3-7-8(4-11(10)16-2)13-6-14-9(7)5-12/h3-4,6H,5H2,1-2H3
• InChI Key: TUTFTLQZQHCEFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)CBr)OC

Description

4-(Bromomethyl)-6,7-dimethoxyquinazoline is a useful research compound. Its molecular formula is C11H11BrN2O2 and its molecular weight is 283.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methyl-6,7-dimethoxyquinazoline (D-1) (3.43 g, 14.7 mMol), N-bromosuccinimide (NBS) (2.64 g, 14.7 mMol) and benzoyl peroxide (BPO) (500 mg) were heated under reflux in 200 mL of carbon tetrachloride with irradiation by a 200 W sun lamp for 5 h. The reaction mixture was cooled to room temperature, diluted with dichloromethane and extracted twice with water. The combined organic layers were dried over anhydrous sodium sulfate and concentrated under vacuum. Flash chromatography on silica gel, eluting with hexanes/ethyl acetate gave 4-bromomethyl-6,7-dimethoxyquinazoline (E-1) as a pinkish solid, 1.39 g; 1H NMR (CDCl3, 300 MHz) 9.07 (s, 1H), 7.34 (s, 1H), 7.30 (s, 1H), 4.85 (s, 2H), 4.06 (s, 6H) ppm; 13C NMR (CDCl3, 75 MHz) 161.22, 156.32, 153.45, 150.72, 149.22, 118.85, 107.47, 101.78, 56.84, 56.70, 30.13; MS (ES) 283/285 (M+H).